Cas no 1806521-16-3 (2-Iodobenzo[d]oxazole-7-carboxaldehyde)

• Product Name: 2-Iodobenzo[d]oxazole-7-carboxaldehyde
• CAS No: 1806521-16-3
• MF: C₈H₄INO₂
• MW: 273.027334213257
• CID: 4816832
• Update Time: 2025-05-24

2-Iodobenzo[d]oxazole-7-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Iodobenzo[d]oxazole-7-carboxaldehyde

• Inchi： 1S/C8H4INO2/c9-8-10-6-3-1-2-5(4-11)7(6)12-8/h1-4H
• InChI Key： HPDNNSNDBHZOGT-UHFFFAOYSA-N
• SMILES： IC1=NC2C=CC=C(C=O)C=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1

Additional information on 2-Iodobenzo[d]oxazole-7-carboxaldehyde

Introduction to 2-Iodobenzo[d]oxazole-7-carboxaldehyde (CAS No. 1806521-16-3)

2-Iodobenzo[d]oxazole-7-carboxaldehyde, a compound with the CAS number 1806521-16-3, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include an iodine substituent and a carboxaldehyde functional group attached to a benzo[d]oxazole core. These characteristics make it an attractive candidate for various applications, ranging from the synthesis of complex organic molecules to the development of novel pharmaceuticals and advanced materials.

The molecular formula of 2-Iodobenzo[d]oxazole-7-carboxaldehyde is C₉H₆INO₂, and its molecular weight is approximately 249.05 g/mol. The compound's structure consists of a benzene ring fused with an oxazole ring, with an iodine atom at the 2-position and a carboxaldehyde group at the 7-position. The presence of these functional groups imparts unique chemical properties, such as high reactivity and the ability to participate in a wide range of chemical reactions.

In recent years, 2-Iodobenzo[d]oxazole-7-carboxaldehyde has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as a building block in the synthesis of bioactive compounds. For instance, researchers have explored its utility in the development of new anticancer agents. A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-Iodobenzo[d]oxazole-7-carboxaldehyde exhibited potent cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. The iodine substituent plays a crucial role in enhancing the lipophilicity and cellular uptake of these derivatives, thereby improving their therapeutic efficacy.

Beyond its medicinal applications, 2-Iodobenzo[d]oxazole-7-carboxaldehyde has also shown promise in materials science. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura coupling and Sonogashira coupling, makes it a valuable precursor for the synthesis of conjugated polymers and other advanced materials. These materials have potential applications in organic electronics, photovoltaics, and sensors. A recent study published in Advanced Materials demonstrated that polymers derived from 2-Iodobenzo[d]oxazole-7-carboxaldehyde exhibited excellent charge transport properties and stability under various environmental conditions.

The synthetic accessibility of 2-Iodobenzo[d]oxazole-7-carboxaldehyde is another factor contributing to its widespread use in research and development. Several efficient synthetic routes have been reported for its preparation, including palladium-catalyzed coupling reactions and oxidative cyclization methods. These synthetic strategies not only provide high yields but also allow for easy functionalization and modification, making it possible to tailor the compound's properties for specific applications.

In addition to its chemical properties and synthetic versatility, 2-Iodobenzo[d]oxazole-7-carboxaldehyde has been studied for its potential environmental impact. Researchers have investigated its biodegradability and toxicity to ensure that it can be used safely in various industrial processes. A study published in Environmental Science & Technology found that under controlled conditions, 2-Iodobenzo[d]oxazole-7-carboxaldehyde exhibited low toxicity to aquatic organisms and was readily biodegradable by microbial communities.

The future prospects for 2-Iodobenzo[d]oxazole-7-carboxaldehyde (CAS No. 1806521-16-3) are promising. Ongoing research continues to uncover new applications and improve our understanding of its properties. As scientists explore novel synthetic methods and develop advanced analytical techniques, it is likely that this compound will play an increasingly important role in various scientific disciplines.